2alpha-Hydroxy-8beta-(2-methylbutyryloxy)costunolide
2alpha-Hydroxy-8beta-(2-methylbutyryloxy)costunolide
2I<<-Hydroxy-8EC-(2-methylbutyryloxy)costunolide is a natural product found in Perityle emoryi with data available.
Brand Name:
Vulcanchem
CAS No.:
128286-87-3
VCID:
VC0161192
InChI:
InChI=1S/C20H28O5/c1-6-13(4)19(22)24-16-9-11(2)7-15(21)8-12(3)10-17-18(16)14(5)20(23)25-17/h7,10,13,15-18,21H,5-6,8-9H2,1-4H3
SMILES:
CCC(C)C(=O)OC1CC(=CC(CC(=CC2C1C(=C)C(=O)O2)C)O)C
Molecular Formula:
C20H28O5
Molecular Weight:
348.439
2alpha-Hydroxy-8beta-(2-methylbutyryloxy)costunolide
CAS No.: 128286-87-3
Cat. No.: VC0161192
Molecular Formula: C20H28O5
Molecular Weight: 348.439
* For research use only. Not for human or veterinary use.
Specification
| Description | 2I<<-Hydroxy-8EC-(2-methylbutyryloxy)costunolide is a natural product found in Perityle emoryi with data available. |
|---|---|
| CAS No. | 128286-87-3 |
| Molecular Formula | C20H28O5 |
| Molecular Weight | 348.439 |
| IUPAC Name | (8-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl) 2-methylbutanoate |
| Standard InChI | InChI=1S/C20H28O5/c1-6-13(4)19(22)24-16-9-11(2)7-15(21)8-12(3)10-17-18(16)14(5)20(23)25-17/h7,10,13,15-18,21H,5-6,8-9H2,1-4H3 |
| Standard InChI Key | DNLWUIJEVXJWBD-HSUUNYNVSA-N |
| SMILES | CCC(C)C(=O)OC1CC(=CC(CC(=CC2C1C(=C)C(=O)O2)C)O)C |
| Appearance | Oil |
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